Cas no 2228428-27-9 (O-2-(2-bromo-6-methoxyphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2-bromo-6-methoxyphenyl)-2-methylpropylhydroxylamine
• CAS No: 2228428-27-9
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6402833
• PubChem ID: 165643673
• Update Time: 2025-06-28

O-2-(2-bromo-6-methoxyphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-bromo-6-methoxyphenyl)-2-methylpropylhydroxylamine
• EN300-1913639
• O-[2-(2-bromo-6-methoxyphenyl)-2-methylpropyl]hydroxylamine
• 2228428-27-9

• Inchi： 1S/C11H16BrNO2/c1-11(2,7-15-13)10-8(12)5-4-6-9(10)14-3/h4-6H,7,13H2,1-3H3
• InChI Key： KOGFCFPFOPQZRP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C)(C)CON)OC

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2-bromo-6-methoxyphenyl)-2-methylpropylhydroxylamine

O-2-(2-Bromo-6-Methoxyphenyl)-2-Methylpropylhydroxylamine: A Comprehensive Overview

O-2-(2-Bromo-6-Methoxyphenyl)-2-Methylpropylhydroxylamine is a complex organic compound with the CAS number 2228428-27-9. This compound belongs to the class of hydroxylamines, which are widely studied in various fields of chemistry and pharmacology. The structure of this compound is characterized by a hydroxylamine group attached to a substituted phenyl ring, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of O-2-(2-Bromo-6-Methoxyphenyl)-2-Methylpropylhydroxylamine consists of a phenolic ring substituted with bromine and methoxy groups. The bromine atom is located at the 2-position, while the methoxy group is at the 6-position of the phenol ring. This substitution pattern suggests that the compound may exhibit unique electronic properties and reactivity, which could be exploited in various chemical reactions. The presence of the hydroxylamine group further enhances its potential for use in catalytic processes or as an intermediate in organic synthesis.

Recent studies have highlighted the importance of hydroxylamine derivatives like O-2-(2-Bromo-6-Methoxyphenyl)-2-Methylpropylhydroxylamine in drug discovery. Researchers have found that such compounds can act as inhibitors of certain enzymes, potentially leading to novel therapeutic agents. For instance, investigations into their ability to modulate kinase activity have shown promising results, indicating their potential role in treating diseases such as cancer or inflammatory disorders.

In addition to its biological applications, this compound has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new types of semiconductors or conductive polymers. Recent advancements in nanotechnology have further expanded its potential applications, with researchers examining its role in creating advanced materials for energy storage devices.

The synthesis of O-2-(2-Bromo-6-Methoxyphenyl)-propylhydroxylamine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by nucleophilic substitution reactions to introduce the hydroxylamine group. The optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent studies to improve yield and purity.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of this compound is crucial. Studies have shown that under certain conditions, it undergoes rapid hydrolysis, reducing its persistence in aquatic environments. However, further research is needed to fully assess its environmental impact and ensure safe handling practices.

In conclusion, O-propyldesmethylaminophenol (CAS 101715753) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.